Cas no 2175580-88-6 (1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one
• CAS No: 2175580-88-6
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5409583
• PubChem ID: 132326904
• Update Time: 2025-05-19

1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)-1-piperidinyl]-2-propen-1-one
• Z2517212282
• 2175580-88-6
• 1-[3-(5-methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one
• EN300-6689019
• AKOS033934795
• 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C11H15N3O2/c1-3-10(15)14-6-4-5-9(7-14)11-12-8(2)16-13-11/h3,9H,1,4-7H2,2H3
• InChI Key： AUSSONBMFZKOHC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2CN(C(C=C)=O)CCC2)=N1

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 427.7±48.0 °C(Predicted)
• pka: 0.62±0.39(Predicted)

Additional information on 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one

1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one (CAS No. 2175580-88-6): A Comprehensive Overview

1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one (CAS No. 2175580-88-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one is characterized by a piperidine ring connected to a 5-methyl-1,2,4-oxadiazole moiety through a propenone linker. This arrangement provides the compound with a high degree of flexibility and the ability to interact with various biological targets. The 5-methyl substitution on the oxadiazole ring is particularly noteworthy as it enhances the compound's lipophilicity and stability, which are crucial for its pharmacological activity.

Recent studies have highlighted the potential of 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]prop-2-en-1-one in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The mechanism of action involves the modulation of microglial activation and the reduction of oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]propenone has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 1-[3-(5-Methyl-1,2,4-oxadiazol-3-yl)piperidin-1-yl]propenone could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 1-[3-(5-Methyl-1,2,4-oxadiazol-3-y)piperidin]-propenone has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, the compound exhibits low toxicity in animal models, which is an essential consideration for its potential use in clinical settings.

One of the key challenges in the development of 1-[3-(5-Methyl)-1,2,4-Oxadiazol(3-y)piperidin]-propenone is optimizing its solubility and stability under physiological conditions. To address this issue, researchers have explored various prodrug strategies and formulation techniques. For example, encapsulating the compound in lipid nanoparticles or using cyclodextrin complexes has been shown to enhance its solubility and improve its therapeutic efficacy.

The synthetic route for 1-[3-(5-Methyl)-1,2,4-Oxadiazol(3-y)piperidin]-propenone involves several well-established chemical transformations. The synthesis typically starts with the formation of a piperidine derivative followed by coupling with an appropriately substituted oxadiazole intermediate. The final step involves the introduction of the propenone moiety through a Michael addition reaction. This synthetic approach allows for easy modification of the molecular structure to fine-tune its biological activity and pharmacological properties.

In conclusion, 1-[3-(5-Methyl)-1,2,4-Oxadiazol(3-y)piperidin]-propenone (CAS No. 2175580) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.